Cas no 2344677-73-0 (1-Azaspiro[4.4]nonane-3-carboxylic acid)

• Product Name: 1-Azaspiro[4.4]nonane-3-carboxylic acid
• CAS No: 2344677-73-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5815761
• PubChem ID: 139017438
• Update Time: 2025-10-19

1-Azaspiro[4.4]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.4]nonane-3-carboxylic acid
• 2344677-73-0
• EN300-7352045
• SCHEMBL22284633

• Inchi： 1S/C9H15NO2/c11-8(12)7-5-9(10-6-7)3-1-2-4-9/h7,10H,1-6H2,(H,11,12)
• InChI Key： FMEDJSAHAVOJSS-UHFFFAOYSA-N
• SMILES： N1C2(CCCC2)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 326.8±35.0 °C(Predicted)
• pka: 3.88±0.20(Predicted)

Additional information on 1-Azaspiro[4.4]nonane-3-carboxylic acid

Comprehensive Overview of 1-Azaspiro[4.4]nonane-3-carboxylic acid (CAS No. 2344677-73-0): Properties, Applications, and Research Insights

1-Azaspiro[4.4]nonane-3-carboxylic acid (CAS No. 2344677-73-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and carboxylic acid functionality make it a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, while addressing trending topics like AI-driven drug design and green chemistry.

The 1-Azaspiro[4.4]nonane core is notable for its rigid three-dimensional structure, which enhances binding affinity to biological targets. Researchers have exploited this feature to design highly selective ligands for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Recent studies highlight its potential in treating neurodegenerative diseases, aligning with the growing public interest in Alzheimer's disease research and Parkinson's disease therapeutics.

Synthetic routes to 1-Azaspiro[4.4]nonane-3-carboxylic acid often involve multicomponent reactions or catalytic cyclization, reflecting the demand for atom-efficient methodologies in modern organic chemistry. Innovations such as flow chemistry and photocatalysis—frequently searched terms in sustainable synthesis—have been applied to optimize its production. These advancements resonate with the industry's shift toward eco-friendly processes, a key concern for environmentally conscious stakeholders.

Beyond pharmaceuticals, this compound's chiral properties make it valuable in asymmetric catalysis, a field gaining traction due to its relevance in chiral drug synthesis. Its metal-chelating ability also opens doors for applications in material science, particularly in designing functional polymers and coordination complexes. Such interdisciplinary potential positions it as a candidate for high-impact research across multiple domains.

In summary, 1-Azaspiro[4.4]nonane-3-carboxylic acid exemplifies the convergence of structural ingenuity and practical utility. Its role in addressing global health challenges and sustainability goals ensures its prominence in both academic and industrial discourse. For researchers exploring next-generation therapeutics or green synthetic routes, this compound offers a compelling case study in innovation.